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Compound of Interest

Compound Name: Cinnamaldehyde diethyl acetal

Cat. No.: B151385

Essential Safety and Handling Guide for
Cinnamaldehyde Diethyl Acetal

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of Cinnamaldehyde diethyl acetal, tailored for researchers, scientists,
and drug development professionals. Following these procedures is critical to ensure a safe
laboratory environment.

Hazard Identification

Cinnamaldehyde diethyl acetal is classified with specific hazards that necessitate careful
handling. The primary hazards are outlined by the Globally Harmonized System (GHS).

Hazard Class Hazard Statement GHS Code
Skin Irritation Causes skin irritation H315[1][2]
Eye Irritation Causes serious eye irritation H319[1][2]
Respiratory Irritation May cause respiratory irritation ~ H335[1]
Acute Dermal Toxicity Harmful in contact with skin H312[2]
Skin Sensitization May cause an allergic skin H317[2]

reaction
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Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure.[1] Always wear the following
when handling this chemical:

Category Item Specification

Must be worn with side
Eye/Face Protection Safety Goggles protection to shield against

splashes.[2]

Wear suitable gloves tested
Hand Protection Chemical-Resistant Gloves according to standards like EN
374.[2][3]

A standard lab coat is required

to protect against skin contact.
Body Protection Laboratory Coat [3] For large spills, a full

chemical-resistant suit may be

necessary.[4]

Required when vapors or
. i . aerosols are generated or if
Respiratory Protection Vapor Respirator o )
working in an area with

insufficient ventilation.[4]

Operational Plan: Handling and Storage Protocols

Engineering Controls:

o Ventilation: Always handle Cinnamaldehyde diethyl acetal in a well-ventilated area.[1] The
use of a chemical fume hood is strongly recommended to minimize inhalation risks.[5]

Safe Handling Procedures:
» Avoid Contact: Prevent direct contact with skin and eyes.[1]

¢ Prevent Aerosolization: Avoid the formation of dust and aerosols.[1]
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e Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition
sources.[3][5] Use non-sparking tools to prevent fire caused by electrostatic discharge.[1]

o Hygiene: Wash hands and face thoroughly after handling.[1][2] Contaminated work clothing
should not be allowed out of the workplace and must be washed before reuse.[1]

Storage Conditions:

» Store containers in a cool, dry, and well-ventilated location, away from incompatible materials
such as strong oxidizing agents, bases, and acids.[1][2][3]

o Keep containers tightly closed when not in use.[1][2]

e The recommended storage temperature is between 15-25 °C.[2]
Emergency and Disposal Plan

Emergency Procedures:

o Skin Contact: Immediately take off all contaminated clothing. Wash the affected skin with
plenty of water.[1] If skin irritation or a rash occurs, seek medical attention.

o Eye Contact: Rinse cautiously with water for several minutes.[1] If present and easy to do,
remove contact lenses.[1] Continue rinsing and consult an ophthalmologist if irritation
persists.[2]

 Inhalation: Move the person to fresh air and keep them comfortable for breathing.[1] If the
person feels unwell, get medical help.[1]

o Spill Response: For small spills, contain the material using an inert absorbent like sand or
vermiculite.[6] For large spills, evacuate the area immediately and contact your institution's
emergency response team.[6] Ensure proper PPE is worn during cleanup.[6]

Disposal Protocol:

o Classification: Cinnamaldehyde diethyl acetal and materials heavily contaminated with it
must be treated as hazardous waste.[6]
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o Containerization: Collect waste in a dedicated, compatible, and properly sealed container.[6]

e Labeling: Clearly label the container as "Hazardous Waste: Cinnamaldehyde diethyl
acetal" in accordance with institutional and local regulations.[6]

o Storage: Store the waste container in a designated cool, dry, and well-ventilated area.[6]

» Disposal: Arrange for collection by a licensed hazardous waste disposal company.[6]
Incineration at a licensed facility is a suggested disposal method.[6] All disposal activities
must comply with local, regional, and national regulations.[5][6]

Physicochemical and Toxicological Data

Property Value

Appearance Pale-yellow to yellow, oily liquid[6]

Flash Point 71 °C (159.8 °F) (Closed Cup)[4][6]

Boiling Point 252 °C (485.6 °F)[4][6]

Melting Point -7.5 °C (18.5 °F)[4][6]

Specific Gravity 1.05 g/cm3[4][6]

Solubility Very slightly soll{ble in water; soluble in alcohol,
methanol, and diethyl ether[4][6]

Oral LD50 (Rat) 2220 mg/kg[6][7]

Dermal LD50 (Rabbit) 1260 mg/kg[7]

Chemical Handling Workflow
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Caption: Workflow for handling Cinnamaldehyde diethyl acetal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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